2-(cyclopentylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-cyclopentylsulfanyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C17H26N4OS/c22-16(13-23-15-4-1-2-5-15)20-12-14-6-10-21(11-7-14)17-18-8-3-9-19-17/h3,8-9,14-15H,1-2,4-7,10-13H2,(H,20,22)
• InChI Key: MDWNGWOBPDITJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)SCC(=O)NCC2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C17H26N4OS
• Molecular Weight: 334.5 g/mol

Description

2-(cyclopentylthio)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. The compound is a novel small molecule that has shown promising results in various preclinical studies.

Scientific Research Applications

Chemical Synthesis and Compound Development

Research on similar pyrimidine and piperidine derivatives indicates a strong interest in the synthesis of novel compounds for various bioactive applications. Studies like the synthesis of polymeric coordination complexes of potassium ferrocenyl(hexahydro)pyrimidoxides explore the interaction of tautomeric amidines with pentanedione derivatives, leading to the formation of pyrimidine and piperidone derivatives (E. Klimova et al., 2013) Molecules. Such research underlines the importance of developing new chemical entities with potential applications in materials science and catalysis.

Antitumor and Antimicrobial Activities

Compounds with pyrimidine cores have been investigated for their antitumor and antimicrobial activities. For example, novel thiophene, pyrimidine, and coumarin derivatives have shown promising inhibitory effects on different cell lines, highlighting the potential of these compounds in cancer therapy (M. Albratty et al., 2017) Acta Pharmaceutica. Similarly, new pyrimidinone and oxazinone derivatives fused with thiophene rings have exhibited significant antibacterial and antifungal activities (A. Hossan et al., 2012) Molecules, suggesting potential for the development of new antimicrobial agents.

Drug Discovery and Pharmacological Applications

The pyrimidine and piperidine motifs are common in drug discovery, particularly for their roles in modulating biological targets. For instance, dual regulators of tumor necrosis factor-alpha and interleukin-10, based on pyrimidylpiperazine derivatives, have shown efficacy in protecting mice from endotoxin-induced shock (T. Fukuda et al., 2000) European Journal of Pharmacology, indicating potential therapeutic benefits in inflammatory diseases. Additionally, the discovery of ACAT-1 inhibitors for treating diseases involving ACAT-1 overexpression, based on similar chemical scaffolds, highlights the role of such compounds in addressing cardiovascular diseases (K. Shibuya et al., 2018) Journal of Medicinal Chemistry.